Cas no 863304-76-1 (4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid
• CAS No: 863304-76-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD22577789
• CID: 1023654
• PubChem ID: 23150738
• Update Time: 2025-10-29

4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl)amino)bicyclo[2.2.2]octane-1-carboxylic acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.2]octane-1-carboxylic acid
• 4-(TERT-BUTOXYCARBONYLAMINO)BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID
• 4-(Boc-amino)bicyclo[2.2.2]octane-1-carboxylic acid
• 4-[(tert-Butoxycarbonyl)amino]bicyclo[2.2.2]octane-1-carboxylic acid
• PIRWVWMHESZXMT-UHFFFAOYSA-N
• 3501AC
• 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid
• SY097872
• AK102748
• ST2405298
• 4-tert
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]bicyclo[2.2.2]octane-1-carboxylic acid (ACI)
• 4-tert-butoxycarbonylamino-bicyclo[2.2.2]octane-1-carboxylic acid
• 4-((tert-Butoxycarbonyl)amino)bicyclo[2.2.2]octane-1-carboxylicacid
• 4-tert-Butoxycarbonylaminobicyclo[2.2.2]octane-1-carboxylic acid
• SCHEMBL1536186
• DB-366645
• EN300-256701
• A1-01485
• MFCD22577789
• DTXSID40631034
• 863304-76-1
• AKOS016005532
• F2147-3034
• 4-((t-Butoxycarbonyl)amino)bicyclo[2.2.2]octane-1-carboxylic acid
• 4-(tert-butoxycarbonylamino)bicyclo-[2.2.2]octane-1-carboxylic acid
• DS-3931
• CS-W001271

• MDL： MFCD22577789
• Inchi： 1S/C14H23NO4/c1-12(2,3)19-11(18)15-14-7-4-13(5-8-14,6-9-14)10(16)17/h4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： PIRWVWMHESZXMT-UHFFFAOYSA-N
• SMILES： O=C(NC12CCC(CC1)(C(O)=O)CC2)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.9

Additional information on 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid

Comprehensive Overview of 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 863304-76-1)

4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 863304-76-1) is a specialized bicyclic organic compound with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a bicyclo[2.2.2]octane core and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug discovery and peptide chemistry. This compound is particularly relevant in the development of novel therapeutics, where its rigid scaffold and functional groups enable precise molecular modifications.

The Boc-protected amino acid derivative is widely used in peptide synthesis due to its ability to shield reactive amino groups during chemical reactions. Researchers often employ it to create complex peptides or small-molecule inhibitors, addressing challenges in targeted drug delivery and enzyme inhibition. Recent studies highlight its potential in designing protease inhibitors and GPCR modulators, aligning with the growing demand for precision medicine and personalized therapies.

From a synthetic chemistry perspective, the bicyclo[2.2.2]octane framework offers exceptional steric stability, making it an attractive building block for 3D fragment-based drug design. This aligns with current trends in AI-driven drug discovery, where rigid scaffolds are prioritized for virtual screening. The compound’s carboxylic acid moiety further allows for versatile derivatization, such as amide coupling or esterification, meeting the needs of combinatorial chemistry libraries.

Environmental and regulatory considerations are also critical for CAS No. 863304-76-1. As sustainability gains prominence in chemical manufacturing, this compound’s efficient synthesis routes—often involving green chemistry principles like catalytic reactions—are under scrutiny. Its non-toxic profile and biodegradability potential make it a candidate for eco-friendly pharmaceutical intermediates, a topic frequently searched in academic and industrial forums.

Analytical characterization of 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are paramount for regulatory compliance in drug development. The compound’s spectral data is often shared in open-access databases, supporting collaborative research in cheminformatics and molecular modeling.

Market-wise, the demand for high-purity bicyclic compounds like this is rising, driven by innovations in bioconjugation and protein engineering. Suppliers frequently list it under categories such as pharmaceutical intermediates or research chemicals, with purity grades exceeding 98%. Pricing trends reflect its niche status, though scalable production methods could lower costs as applications expand.

In summary, 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylic acid exemplifies the intersection of synthetic utility and biomedical relevance. Its role in advancing peptide therapeutics and fragment-based drug design ensures sustained interest, while its alignment with green chemistry principles addresses modern industrial priorities. Researchers and manufacturers alike will find this compound indispensable for next-generation molecular innovations.